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Compound of Interest

Compound Name:
3'-Azido-2',3'-dideoxy-5-

iodouridine

CAS No.: 85236-92-6

Cat. No.: B1199611

Get Quote

Content Type: Comparative Technical Guide Methodology: ESI-MS/MS (Electrospray Ionization

Tandem Mass Spectrometry)

Executive Summary
5-Iodo-AZT (often abbreviated as AZIdU or I-AZT) is a halogenated analog of the antiretroviral

drug AZT (Zidovudine). While both compounds share the identical 3'-azido-2',3'-dideoxyribose

sugar moiety, the substitution of the 5-methyl group on the pyrimidine base with an iodine atom

fundamentally alters their mass spectral behavior.

Primary Differentiator: The Base Ion.[1] In positive ion mode (

ESI), the glycosidic bond cleavage yields a diagnostic base fragment shifted by ~112 Da (the
mass difference between Iodine and Methyl).

Conserved Feature: The Azide Loss.[1] In negative ion mode (

ESI), both compounds exhibit the characteristic elimination of the azido group (
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or

), serving as a reliable class-identifier for azidonucleosides.

Comparative Fragmentation Analysis
The following data assumes standard ESI-MS/MS conditions (Direct Infusion, Collision Energy

15–30 eV).

Table 1: Diagnostic Ion Comparison (Positive & Negative
Mode)
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Feature AZT (Zidovudine) 5-Iodo-AZT
Interpretation /

Mechanism

Formula

Iodine replaces 5-

Methyl (

).

Monoisotopic Mass 267.0968 Da 378.9764 Da

Heavy atom effect of

Iodine (

).[1]

Precursor m/z 268.1 m/z 380.0

Protonation on the

base or sugar oxygen.

[1]

Precursor m/z 266.1 m/z 378.0

Deprotonation

(typically N3 of

pyrimidine).[1]

Base Fragment (

)
m/z 127.1 (Thymine)

m/z 239.0 (5-

Iodouracil)

Glycosidic Bond

Cleavage. The charge

remains on the base (

). This is the primary

structural

confirmation.[1]

Sugar Fragment (

)
m/z 142.0 m/z 142.0

Glycosidic Bond

Cleavage. Charge

retention on the sugar

(

).[1][2] Identical for

both.

Azide Loss (

)
(m/z 223) (m/z 335)

Elimination of

Hydrazoic Acid.

Characteristic of the

3'-azido group.
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Iodine Specific (

)
N/A

m/z 126.9 (

)

C-I Bond

Homolysis/Heterolysis

. High collision energy

may liberate iodide.[1]

Key Mechanistic Differences
Base Stability: The C-I bond in 5-Iodo-AZT is weaker than the C-C bond (methyl) in AZT.[1]

While glycosidic cleavage is the dominant pathway for both, 5-Iodo-AZT may show

secondary fragmentation involving iodine loss (

) at higher collision energies.

Azide Elimination: Both compounds undergo a characteristic loss of 42 Da (

radical) or 43 Da (

) in negative mode.[1] This confirms the integrity of the sugar ring, regardless of the base
modification.

Fragmentation Pathways (Visualization)
The following diagram illustrates the parallel fragmentation logic. The Blue path represents the

conserved sugar fragmentation, while the Red path highlights the base-specific divergence

caused by the Iodine substitution.
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AZT (Parent)

5-Iodo-AZT (Analog)

AZT Precursor
[M+H]+ m/z 268

Thymine Base
[BH2]+ m/z 127

Glycosidic Cleavage
(Loss of Sugar)

Common Sugar Ion
(3'-azido-2',3'-dideoxyribose)

[S]+ m/z 142

Glycosidic Cleavage
(Loss of Base)

5-Iodouracil Base
[BH2]+ m/z 239

5-Iodo-AZT Precursor
[M+H]+ m/z 380

Glycosidic Cleavage
(Loss of Sugar)

Glycosidic Cleavage
(Loss of Base)

Click to download full resolution via product page

Figure 1: Comparative ESI-MS/MS fragmentation pathways. Note the convergence on the

common sugar ion (m/z 142) and divergence at the base ions.

Experimental Protocol: Self-Validating Workflow
To ensure high-confidence identification, follow this "Self-Validating" protocol. This method uses

the conserved sugar fragment as an internal check for the class (Azidonucleoside) and the

base fragment as the specific identifier.

Reagents & Setup
Solvent: 50:50 Methanol/Water + 0.1% Formic Acid (for Positive Mode) or 5 mM Ammonium

Acetate (for Negative Mode).[1]

Concentration: 1–10 µg/mL (Direct Infusion).[1]

Instrumentation: Triple Quadrupole (QqQ) or Q-TOF.
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Step-by-Step Methodology
Phase 1: Precursor Confirmation (Full Scan)

Inject Sample: Infuse at 5–10 µL/min.

Scan Range:

100–500.

Validation Check:

Observe

380.0 (

) or

378.0 (

).[1]

Note: Check for the Sodium adduct

at

402.[1]0. If dominant, increase source voltage slightly to promote protonation.[1]

Phase 2: Product Ion Scan (MS/MS)
Select Precursor: Set Q1 to 380.0 (

).[1]

Collision Energy Ramp: Sweep CE from 10 eV to 40 eV.

Validation Check (The "Rule of Two"):

Signal 1 (Base): You MUST see a dominant peak at m/z 239 (5-Iodouracil).[1] This

confirms the 5-Iodo substitution.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.uab.edu/proteomics/pdf_files/2009/Class%2001-20-09.pdf
https://www.uab.edu/proteomics/pdf_files/2009/Class%2001-20-09.pdf
https://www.uab.edu/proteomics/pdf_files/2009/Class%2001-20-09.pdf
https://www.uab.edu/proteomics/pdf_files/2009/Class%2001-20-09.pdf
https://www.uab.edu/proteomics/pdf_files/2009/Class%2001-20-09.pdf
https://www.uab.edu/proteomics/pdf_files/2009/Class%2001-20-09.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal 2 (Sugar): You should see a minor peak at m/z 142.[1] This confirms the 3'-azido-

dideoxyribose structure.[1]

If m/z 127 is observed instead of 239: The sample is likely AZT, not 5-Iodo-AZT.

If m/z 127 is observed ALONGSIDE 239: This indicates Iodine loss from the base (rare in

soft CID) or contamination.[1]

Phase 3: Negative Mode Confirmation (Optional but
Recommended)

Switch Polarity: Negative ESI.

Select Precursor:

378.0.[1]

Look for Neutral Loss:

Trigger on Neutral Loss of 43 Da (

).[1]

Resulting fragment:

335.

Why? This confirms the Azide group is intact and has not been reduced to an amine (a

common degradation product).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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